Cas no 833474-07-0 (tert-butyl 3-ethynylmorpholine-4-carboxylate)

Tert-butyl 3-ethynylmorpholine-4-carboxylate is a versatile building block in organic synthesis, particularly valued for its ethynyl and morpholine functionalities. The tert-butyloxycarbonyl (Boc) protecting group enhances stability while allowing selective deprotection under mild acidic conditions. The ethynyl group enables click chemistry applications, such as Huisgen cycloadditions, facilitating the synthesis of complex heterocycles or bioconjugates. Its morpholine scaffold contributes to solubility and bioavailability in medicinal chemistry applications. This compound is commonly employed in pharmaceutical intermediates, agrochemicals, and materials science due to its reactivity and modularity. Proper handling under inert conditions is recommended to preserve its integrity.
tert-butyl 3-ethynylmorpholine-4-carboxylate structure
833474-07-0 structure
Product Name:tert-butyl 3-ethynylmorpholine-4-carboxylate
CAS No:833474-07-0
MF:C11H17NO3
MW:211.257583379745
MDL:MFCD17676494
CID:672698
PubChem ID:22342791
Update Time:2025-08-04

tert-butyl 3-ethynylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholinecarboxylic acid, 3-ethynyl-, 1,1-dimethylethyl ester
    • tert-butyl 3-ethynylmorpholine-4-carboxylate
    • SCHEMBL6237112
    • AKOS025296106
    • EN300-1881791
    • MFCD17676494
    • P16874
    • 4-Morpholinecarboxylicacid,3-ethynyl-,1,1-dimethylethylester
    • CS-0197748
    • DTXSID70625022
    • 3-Ethynyl-4-morpholinecarboxylic acid 1,1-dimethylethyl ester
    • 833474-07-0
    • MDL: MFCD17676494
    • Inchi: 1S/C11H17NO3/c1-5-9-8-14-7-6-12(9)10(13)15-11(2,3)4/h1,9H,6-8H2,2-4H3
    • InChI Key: UCNLYXLRSYTFSG-UHFFFAOYSA-N
    • SMILES: O1CCN(C(=O)OC(C)(C)C)C(C#C)C1

Computed Properties

  • Exact Mass: 211.12084340g/mol
  • Monoisotopic Mass: 211.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 38.8Ų

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tert-butyl 3-ethynylmorpholine-4-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:833474-07-0)tert-butyl 3-ethynylmorpholine-4-carboxylate
Order Number:A1196768
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:31
Price ($):882.0
Email:sales@amadischem.com

Additional information on tert-butyl 3-ethynylmorpholine-4-carboxylate

Comprehensive Overview of tert-butyl 3-ethynylmorpholine-4-carboxylate (CAS No. 833474-07-0)

tert-butyl 3-ethynylmorpholine-4-carboxylate (CAS No. 833474-07-0) is a versatile morpholine derivative widely utilized in pharmaceutical and organic synthesis. This compound features a unique ethynyl group and a carboxylate ester moiety, making it a valuable intermediate for constructing complex molecular architectures. Researchers and chemists frequently explore its applications in click chemistry, drug discovery, and peptide modification, aligning with current trends in green chemistry and high-efficiency synthesis.

The growing demand for tert-butyl 3-ethynylmorpholine-4-carboxylate is driven by its role in bioconjugation and small-molecule labeling. With the rise of proteomics and chemical biology, this compound has gained attention for its ability to facilitate site-specific modifications of biomolecules. Its CAS number 833474-07-0 is often searched in databases like SciFinder and PubChem, reflecting its importance in academic and industrial research. Users frequently inquire about its synthetic routes, solubility, and storage conditions, which are critical for experimental success.

From a structural perspective, the tert-butyl group in tert-butyl 3-ethynylmorpholine-4-carboxylate enhances stability, while the ethynyl functionality enables copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is pivotal in bioorthogonal chemistry, a hotspot in cancer research and diagnostic imaging. Recent publications highlight its use in designing targeted therapeutics and fluorescent probes, addressing the need for precision medicine tools.

In the context of sustainability, tert-butyl 3-ethynylmorpholine-4-carboxylate aligns with the principles of atom economy and reduced waste. Its synthesis often employs catalytic methods, minimizing hazardous byproducts—a priority for pharmaceutical manufacturers complying with REACH regulations. FAQs about its purity standards and scalability dominate forums, underscoring its industrial relevance.

Looking ahead, innovations in continuous flow chemistry and automated synthesis are expected to further elevate the utility of CAS 833474-07-0. As AI-driven drug design gains traction, this compound’s role in combinatorial libraries and high-throughput screening will likely expand. Its compatibility with microwave-assisted reactions also positions it as a candidate for accelerated R&D pipelines.

To summarize, tert-butyl 3-ethynylmorpholine-4-carboxylate (CAS No. 833474-07-0) bridges fundamental research and applied science, offering solutions for modern challenges in life sciences and material engineering. Its multifaceted applications ensure continued interest across disciplines, from academic labs to biotech startups.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:833474-07-0)tert-butyl 3-ethynylmorpholine-4-carboxylate
A1196768
Purity:99%
Quantity:1g
Price ($):882.0
Email